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Compound Name: A 159

Cat. No.: B1166418

Audience: Researchers, scientists, and drug development professionals.

Introduction

ALC-0159 is a PEGylated lipid that plays a crucial role as an excipient in lipid nanoparticle
(LNP) formulations.[1][2][3] These nanopatrticles are instrumental in the delivery of mRNA-
based vaccines and therapeutics.[1][2][3][4] The proper preparation of an ALC-0159 stock
solution is a critical first step to ensure the reproducibility and efficacy of LNP formulations.
These application notes provide a detailed protocol for the preparation, storage, and handling
of ALC-0159 stock solutions.

Physicochemical Properties and Solubility

ALC-0159 is the N,N-dimyristylamide of 2-hydroxyacetic acid, O-pegylated to a polyethylene
glycol (PEG) chain with an average molecular weight of approximately 2000 Da.[1][5] It is a
non-ionic surfactant.[5] Understanding the solubility of ALC-0159 is essential for selecting the
appropriate solvent for stock solution preparation.

Quantitative Data Summary

For ease of comparison, the following table summarizes the key quantitative data for ALC-
0159.
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Parameter Value Reference
Average Molecular Weight ~2400 Da [11[3]

Purity >95% [11[2][3]
Solubility in Ethanol 1 mg/mL [31[4]

Solubility in DMSO

Slightly Soluble

[1]3]

Solubility in DMF 10 mg/mL [1][3]
Solubility in DMF:PBS (pH 7.2)

0.3 mg/mL [1][3]
(1:2)
Solubility in
Chloroform:Methanol:Water 5 mg/mL [4]
(65:25:4)
Storage Temperature -20°C [2][4]

Stability

1 Year at -20°C

[4]

Experimental Protocol: Preparation of a 10 mg/mL
ALC-0159 Stock Solution in Ethanol

This protocol details the steps for preparing a 10 mg/mL stock solution of ALC-0159 in ethanol.

Ethanol is a commonly used solvent for lipids in LNP formulations.

Materials:

ALC-0159 (solid)

Analytical balance

Spatula

Anhydrous Ethanol (=99.5%)

Sterile, amber glass vial with a PTFE-lined cap
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e \ortex mixer
o Pipettes and sterile filter tips
Procedure:

o Aseptic Technique: Perform all steps in a laminar flow hood or a clean, controlled
environment to minimize contamination.

» Vial Preparation: Use a sterile, amber glass vial to protect the solution from light. Ensure the
vial is clean and dry.

e Weighing ALC-0159:
o Tare the analytical balance with the empty vial.

o Carefully weigh the desired amount of ALC-0159 solid directly into the vial. For example,
to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of ALC-0159.

e Solvent Addition:

o Using a calibrated pipette, add the calculated volume of anhydrous ethanol to the vial
containing the ALC-0159. For a 10 mg/mL solution, if you weighed 10 mg of ALC-0159,
add 1 mL of ethanol.

e Dissolution:
o Cap the vial tightly.

o Vortex the mixture at a medium speed until the ALC-0159 is completely dissolved. The
solution should be clear and free of any visible particles. Gentle warming in a water bath
(not exceeding 40°C) may be used to aid dissolution if necessary, but avoid excessive
heat.

e Storage:

o Once fully dissolved, store the stock solution at -20°C.[2][4]
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o Label the vial clearly with the compound name (ALC-0159), concentration (10 mg/mL),
solvent (Ethanol), date of preparation, and initials of the preparer.

Workflow for Preparing ALC-0159 Stock Solution
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Caption: Workflow for ALC-0159 stock solution preparation.

Signaling Pathway and Logical Relationships

The preparation of a stock solution is a linear process. The logical relationship between the
steps is sequential, where the successful completion of each step is necessary before
proceeding to the next.

Logical Flow of Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1166418?utm_src=pdf-body-img
https://www.benchchem.com/product/b1166418?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/34336/alc-0159
https://www.echelon-inc.com/product/alc-0159/
https://www.biomol.com/de/produkte/chemikalien/lipide/alc-0159-cay34336-25
https://www.avantiresearch.com/en-gb/products/product/880155-alc-0159
https://en.wikipedia.org/wiki/ALC-0159
https://www.benchchem.com/product/b1166418#how-to-prepare-a-159-stock-solution
https://www.benchchem.com/product/b1166418#how-to-prepare-a-159-stock-solution
https://www.benchchem.com/product/b1166418#how-to-prepare-a-159-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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